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Abstract
This technical guide provides a comprehensive overview of 4-(2-Hydroxyethyl)morpholine

(CAS No. 622-40-2), a versatile chemical intermediate crucial in pharmaceutical and industrial

applications. This document offers an in-depth analysis of its commercial availability, purity

grades, and the critical considerations for its selection and use in research, development, and

manufacturing. A detailed examination of commercial suppliers, specifications, and analytical

methodologies is presented to guide researchers, scientists, and drug development

professionals in making informed decisions for their specific applications.

Introduction to 4-(2-Hydroxyethyl)morpholine
4-(2-Hydroxyethyl)morpholine, also known as N-(2-Hydroxyethyl)morpholine or 2-

Morpholinoethanol, is a morpholine derivative with a primary hydroxyl group.[1][2] Its unique

bifunctional nature, combining the properties of a tertiary amine and a primary alcohol, makes it

a valuable building block in organic synthesis.[3] This colorless to pale yellow liquid is soluble in

water and slightly soluble in various organic solvents.[1] It serves as a critical intermediate in

the synthesis of a range of active pharmaceutical ingredients (APIs), including Temanogrel,

Mycophenolate Mofetil, Nimorazole, and Morniflumate.[4] Beyond pharmaceuticals, it finds
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applications in the production of dyes, rubber accelerators, emulsifying agents, and as a

solvent in polyurethane manufacturing.[5]

Commercial Suppliers of 4-(2-
Hydroxyethyl)morpholine
A multitude of chemical suppliers offer 4-(2-Hydroxyethyl)morpholine, catering to diverse needs

from small-scale research to large-scale industrial production. The choice of a supplier often

depends on factors such as the required purity grade, quantity, geographical location, and

regulatory compliance (e.g., GMP manufacturing). Below is a comparative table of prominent

commercial suppliers.

Table 1: Prominent Commercial Suppliers of 4-(2-Hydroxyethyl)morpholine
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Supplier Purity Offered Key Features

Thermo Fisher Scientific 99%

Offers the product under the

Thermo Scientific Chemicals

brand (formerly Alfa Aesar).

Provides detailed

specifications and safety data.

[6][7]

Sigma-Aldrich (Merck) ReagentPlus®, 99%

Provides high-quality reagents

suitable for a wide range of

laboratory and research

applications.[8]

V & V Pharma Industries ≥99%

A manufacturer and exporter

specializing in pharmaceutical-

grade intermediates, offering

GMP-compliant manufacturing.

[4]

Mallak Specialties Pvt Ltd 99.0%

An Indian manufacturer and

exporter providing technical

data sheets with detailed

specifications.[1]

Otto Chemie Pvt. Ltd. 99% (puriss grade)

Supplies a "puriss" grade,

indicating high purity, and

provides various packaging

sizes.[9]

Tokyo Chemical Industry (TCI) >99.0% (GC)

A global supplier offering high-

purity reagents with detailed

analytical information.

Simson Pharma Limited High Quality

A manufacturer and exporter

that provides a Certificate of

Analysis with their products.

Amines & Plasticizers Limited

(APL)

Min. 99% by GC An Indian manufacturer

providing detailed
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specifications including assay,

water content, and color.[10]

Sihauli Chemicals Min. 99% by GC

A manufacturer and exporter

with a global presence, offering

the product in bulk packaging.

[5]

EMCO Chemicals Minimum 99% by GC

A supplier of industrial and

specialty chemicals with

detailed product specifications.

[11]

Loba Chemie For synthesis

Provides the product for

synthesis purposes with basic

product information.[12]

Santa Cruz Biotechnology 99%

A supplier of specialty products

for research, particularly in the

life sciences.[13]

Parchem Not specified

A supplier providing typical

product specifications and

various synonyms for the

compound.[14]

Chem-Impex Not specified

Highlights applications in

pharmaceutical development,

cosmetics, surfactants, and

polymer chemistry.[3]

Amerigo Scientific 99%

A supplier of heterocyclic

compounds for research

purposes.[15]

Cenmed Enterprises Reagent Grade

Distributes products from

manufacturers like Sigma-

Aldrich.[16]

Purity Grades and Specifications
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The selection of an appropriate purity grade of 4-(2-Hydroxyethyl)morpholine is paramount and

is dictated by the intended application. A higher purity grade is generally required for

applications with stringent quality and regulatory requirements, such as in pharmaceutical

synthesis, whereas technical grades may be suitable for less sensitive industrial applications.

Table 2: Common Purity Grades and Typical Specifications of 4-(2-Hydroxyethyl)morpholine
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Purity Grade Typical Assay Key Specifications
Common
Applications

Technical Grade ≥98%

May contain higher

levels of impurities

such as water and

other organic by-

products.

Industrial applications

like solvents,

corrosion inhibitors,

and intermediates for

non-pharmaceutical

synthesis.[17]

Pure Grade / Reagent

Grade
≥99%

Lower impurity profile,

with specified limits for

water and other

contaminants. Purity

is often determined by

GC.[1][6][9]

Laboratory research,

organic synthesis, and

as a starting material

for various chemical

preparations.[8]

Pharmaceutical Grade

(GMP)
≥99.5%

Manufactured under

Good Manufacturing

Practices (GMP).

Stringent control of

impurities, including

potential genotoxic

impurities.

Active Pharmaceutical

Ingredient (API)

synthesis and

formulation in drug

development.[4]

High Purity / Analytical

Standard
>99.9%

Very low levels of

impurities. Often

accompanied by a

detailed Certificate of

Analysis with

characterization by

multiple analytical

techniques.

Used as a reference

standard in analytical

method development

and validation.

Analytical Methods for Purity Assessment
The purity of 4-(2-Hydroxyethyl)morpholine is most commonly determined by Gas

Chromatography (GC) with a Flame Ionization Detector (FID).[1][5][10][11] Other methods that

can be employed for assessing chemical purity include titration, spectroscopy, and
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determination of physical constants like melting and boiling points.[18] For trace-level impurity

analysis, more sensitive techniques like Gas Chromatography-Mass Spectrometry (GC-MS)

may be utilized.[19]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
The following is a generalized, step-by-step protocol for determining the purity of 4-(2-

Hydroxyethyl)morpholine using Gas Chromatography.

Objective: To determine the purity of a 4-(2-Hydroxyethyl)morpholine sample by calculating the

area percentage of the main peak.

Materials:

4-(2-Hydroxyethyl)morpholine sample

High-purity solvent for dilution (e.g., Methanol or Dichloromethane)

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

Capillary column suitable for amine analysis (e.g., a mid-polar or polar column)

Autosampler vials and caps

Microsyringe

Protocol:

Standard and Sample Preparation:

Prepare a stock solution of 4-(2-Hydroxyethyl)morpholine in the chosen solvent at a

concentration of approximately 1000 µg/mL.

Prepare a working standard by diluting the stock solution to a concentration of

approximately 100 µg/mL.
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Prepare the sample for analysis by accurately weighing a known amount and diluting it

with the same solvent to a final concentration of approximately 100 µg/mL.

GC Instrument Setup:

Column: Select a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Detector Temperature (FID): 280 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 220 °C at a rate of 10 °C/min.

Hold: Hold at 220 °C for 5 minutes.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Analysis:

Inject the solvent blank to ensure no interfering peaks are present.

Inject the working standard to determine the retention time of 4-(2-

Hydroxyethyl)morpholine.

Inject the prepared sample solution.

Data Analysis:

Integrate the peaks in the chromatogram.
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Calculate the purity of the sample using the area percentage method:

Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Selecting the Appropriate Purity Grade
The choice of purity grade is a critical decision that directly impacts the outcome and reliability

of an experiment or the quality of a final product. The following diagram illustrates a decision-

making workflow for selecting the appropriate grade of 4-(2-Hydroxyethyl)morpholine.

Define Application

Pharmaceutical Synthesis (API) General Research / Synthesis

Industrial / Bulk Solvent

GMP Compliance Required? High Sensitivity Experiment?

Select Technical Grade (≥98%)Select Pharmaceutical Grade (≥99.5%, GMP)

Yes

Select High Purity / Reagent Grade (≥99%)

No Yes No

Click to download full resolution via product page

Caption: Decision workflow for selecting 4-(2-Hydroxyethyl)morpholine purity grade.

Handling and Storage
Proper handling and storage of 4-(2-Hydroxyethyl)morpholine are essential to maintain its

quality and ensure safety.
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Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves and safety glasses.[20][21] Avoid contact with skin and eyes, and

prevent inhalation of vapors.[20]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents and acids.[1][21] The compound is air-sensitive, so it is

important to keep the container tightly closed when not in use.[1][6]

Conclusion
4-(2-Hydroxyethyl)morpholine is a readily available and highly versatile chemical intermediate

with significant applications in the pharmaceutical and chemical industries. A thorough

understanding of the available commercial suppliers, purity grades, and appropriate analytical

methods for quality control is crucial for its effective and safe utilization. By carefully

considering the requirements of their specific application, researchers and professionals can

select the most suitable grade of 4-(2-Hydroxyethyl)morpholine to ensure the integrity and

success of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.thermofisher.com/order/catalog/product/121181000
https://www.thermofisher.com/order/catalog/product/121181000
https://www.sigmaaldrich.com/US/en/product/aldrich/h28203
https://www.ottokemi.com/building-blocks/622-40-22ss99.aspx
https://www.ottokemi.com/building-blocks/622-40-22ss99.aspx
https://www.amines.com/hydroxy-ethyl-morpholine.html
https://emcochemicals.com/hydroxy-ethyl-morpholine/
https://www.lobachemie.com/Amines-Amine-salts-04123/n2hydroxyethylmorpholin-CASNO-622-40-2.aspx
https://www.lobachemie.com/Amines-Amine-salts-04123/n2hydroxyethylmorpholin-CASNO-622-40-2.aspx
https://www.scbt.com/p/2-morpholinoethanol-622-40-2
https://parchem.com/chemical-supplier-distributor/n-2-hydroxyethyl-morpholine-035893
https://www.amerigoscientific.com/4-2-hydroxyethylmorpholine-99-item-112953.html
https://cenmed.com/4-2-hydroxyethyl-morpholine-reagentpl-c005b-497516/
https://www.esteem-industries.in/liquid-n-2-hydroxyethyl-morpholine.htm
https://www.esteem-industries.in/liquid-n-2-hydroxyethyl-morpholine.htm
https://www.moravek.com/top-5-methods-of-assessing-chemical-purity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944257/
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://www.benchchem.com/product/b1587574#commercial-suppliers-and-purity-grades-of-4-2-hydroxyethyl-morpholine
https://www.benchchem.com/product/b1587574#commercial-suppliers-and-purity-grades-of-4-2-hydroxyethyl-morpholine
https://www.benchchem.com/product/b1587574#commercial-suppliers-and-purity-grades-of-4-2-hydroxyethyl-morpholine
https://www.benchchem.com/product/b1587574#commercial-suppliers-and-purity-grades-of-4-2-hydroxyethyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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